Cas no 1190314-13-6 (Methyl 4-methoxypiperidine-4-carboxylate hydrochloride)

• Product Name: Methyl 4-methoxypiperidine-4-carboxylate hydrochloride
• CAS No: 1190314-13-6
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• MDL: MFCD12962559
• CID: 4562164
• PubChem ID: 74890099
• Update Time: 2025-06-16

Methyl 4-methoxypiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxypiperidine-4-carboxylate hydrochloride
• 4-Methoxy-piperidine-4-carboxylic acid methyl ester hydrochloride
• 4-Piperidinecarboxylic acid, 4-methoxy-, methyl ester, hydrochloride (1:1)
• SB11675
• Methyl 4-methoxy-4-piperidinecarboxylate hydrochloride
• 4-Methoxypiperidine-4-carboxylic acid methyl ester hydrochloride
• methyl4-methoxypiperidine-4-carboxylatehydrochloride
• NAWYASCTCVIUMY-UHFFFAOYSA-N
• P17888
• METHYL 4-METHOXYPIPERIDINE-4-CARBOXYLATE HCL
• 1190314-13-6
• BS-35638
• methyl 4-methoxypiperidine-4-carboxylate;hydrochloride
• SCHEMBL14964736
• DB-113382
• CS-0049031
• MFCD12962559
• Methyl 4-methoxypiperidine-4-carboxylate hydrochloride

• MDL： MFCD12962559
• Inchi： 1S/C8H15NO3.ClH/c1-11-7(10)8(12-2)3-5-9-6-4-8;/h9H,3-6H2,1-2H3;1H
• InChI Key： NAWYASCTCVIUMY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(C(=O)OC)CCNCC1

Computed Properties

• Exact Mass: 209.0818711 g/mol
• Monoisotopic Mass: 209.0818711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 209.67

Methyl 4-methoxypiperidine-4-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 4-methoxypiperidine-4-carboxylate hydrochloride

Methyl 4-methoxypiperidine-4-carboxylate hydrochloride (CAS No. 1190314-13-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-methoxypiperidine-4-carboxylate hydrochloride, a compound with the CAS number 1190314-13-6, represents a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in the development of various therapeutic agents. The structural integrity of this molecule, featuring a piperidine core with ester and methoxy functional groups, makes it a valuable building block for medicinal chemists.

The< strong>Methyl 4-methoxypiperidine-4-carboxylate hydrochloride molecule is particularly noteworthy for its role in the synthesis of bioactive molecules. Its unique structural features allow for facile modifications, enabling the creation of diverse pharmacophores. In recent years, there has been a surge in research focusing on piperidine derivatives due to their demonstrated efficacy in treating a wide array of diseases, including central nervous system disorders and infectious diseases.

Recent advancements in drug discovery have highlighted the importance of< strong>piperidine-based scaffolds in developing novel therapeutics. The< strong>Methyl 4-methoxypiperidine-4-carboxylate hydrochloride intermediate has been instrumental in synthesizing several lead compounds that have advanced to clinical trials. Its stability under various reaction conditions and compatibility with multiple synthetic pathways make it an indispensable reagent in pharmaceutical laboratories.

In the context of modern medicinal chemistry, the< strong>hydrochloride salt form of Methyl 4-methoxypiperidine-4-carboxylate offers several advantages over its free base counterpart. The hydrochloride salt enhances solubility and crystallinity, which are critical factors for formulation development. This property has been leveraged in the creation of oral and injectable formulations, improving bioavailability and therapeutic efficacy.

The< strong>CAS number 1190314-13-6 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized classification is essential for regulatory compliance and facilitates seamless communication among scientists worldwide. The compound's entry in the Chemical Abstracts Service database reflects its significance and relevance in contemporary chemical research.

One of the most compelling aspects of< strong>Methyl 4-methoxypiperidine-4-carboxylate hydrochloride is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, and their inhibition is a key strategy in treating conditions such as HIV/AIDS and cancer. Researchers have utilized this intermediate to develop novel protease inhibitors with improved potency and selectivity. These inhibitors have shown promise in preclinical studies, paving the way for new treatment modalities.

The development of< strong>central nervous system (CNS) drugs has also benefited from the use of Methyl 4-methoxypiperidine-4-carboxylate hydrochloride. Piperidine derivatives are known to cross the blood-brain barrier effectively, making them suitable candidates for treating neurological disorders. Recent studies have demonstrated the efficacy of piperidine-based compounds in alleviating symptoms associated with depression, anxiety, and neurodegenerative diseases. The< strong>Methyl 4-methoxypiperidine-4-carboxylate hydrochloride intermediate has been particularly useful in optimizing these drug candidates for better pharmacokinetic profiles.

In addition to its applications in drug development, Methyl 4-methoxypiperidine-4-carboxylate hydrochloride has found utility in agrochemical research. Piperidine derivatives exhibit properties that make them effective against various pests and pathogens, contributing to sustainable agricultural practices. The compound's versatility underscores its importance as a synthetic intermediate across multiple industries.

The synthesis of< strong>Methyl 4-methoxypiperidine-4-carboxylate hydrochloride involves well-established chemical methodologies that ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to produce this intermediate efficiently. These methods align with green chemistry principles, minimizing waste and reducing environmental impact.

The future prospects of Methyl 4-methoxypiperidine-4-carboxylate hydrochloride are promising, with ongoing research exploring new applications and optimizing existing ones. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of novel piperidine-based therapeutics. The compound's well-documented properties make it a cornerstone in the continuous evolution of pharmaceutical science.

In conclusion, Methyl 4-methoxypiperidine-4-carboxylate hydrochloride (CAS No. 1190314-13-6) stands as a pivotal intermediate in modern pharmaceutical synthesis. Its structural features, synthetic accessibility, and broad range of applications underscore its importance in drug discovery and development. As research progresses, this compound will undoubtedly continue to play a vital role in advancing therapeutic strategies across various medical disciplines.